Cas no 2137555-97-4 (2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester
• CAS No: 2137555-97-4
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 5298097
• Update Time: 2025-07-01

2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20O2/c1-13(2,3)16-12(15)7-6-11-5-4-8-14(11)9-10-14/h11H,4-5,8-10H2,1-3H3
• InChI Key： WUFKPYBMZXQZPF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC1CCCC21CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester

2-Propynoic Acid, 3-Spiro[2.4]Hept-4-Yl-, 1,1-Dimethylethyl Ester (CAS No. 2137555-97-4)

2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester is a synthetically derived compound characterized by its complex molecular architecture, which combines a spirocyclic system with an ester functional group. This molecule, identified by its CAS No. 2137555-97-4, represents a unique intersection of organic chemistry and pharmacological relevance. The structural features of this compound, including the spiro[2.4]heptane framework and the 1,1-dimethylethyl ester moiety, have been the focus of recent studies due to their potential implications in drug discovery and molecular design. The synthesis of this compound typically involves multistep organic reactions, with emphasis on the stereochemical control of the spirocyclic center and the functionalization of the ester group.

The molecular formula of 2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester is C₁₃H₂₀O₂, with a molecular weight of 212.3 g/mol. The compound exhibits a unique combination of hydrophobic and hydrophilic properties, which may influence its solubility and bioavailability in biological systems. Recent research has highlighted the importance of the spiro[2.4]heptane ring in modulating the compound’s interaction with lipid membranes, a property that could be leveraged in the development of novel pharmaceutical agents. The presence of the 1,1-dimethylethyl ester group further contributes to the compound’s chemical stability, making it a promising candidate for long-term storage and application in various research contexts.

Current advancements in synthetic methodologies have enabled the efficient preparation of 2-Propynoic acid, 3-spiro[2,4]hept-4-yl-, 1,1-dimethylethyl ester through catalytic approaches. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the spirocyclic core, while the esterification process is often optimized under mild conditions to preserve the integrity of the functional groups. These synthetic strategies are critical for scaling up production while maintaining the compound’s structural fidelity. The development of these methods has been supported by computational studies that predict the reactivity of the spirocyclic system, guiding experimental design and improving the efficiency of the synthesis process.

From a pharmacological perspective, the compound’s potential applications are being explored in multiple therapeutic areas. Recent studies have indicated that the spirocyclic framework may interact with specific protein targets, such as G-protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. In particular, the 1,1-dimethylethyl ester group has been shown to modulate the binding affinity of the compound to these receptors, suggesting a role in the regulation of intracellular signaling pathways. These findings have sparked interest in the compound as a potential lead molecule for the development of drugs targeting neurodegenerative diseases, where GPCR modulation is a key therapeutic strategy.

Advances in analytical techniques have also enhanced the understanding of the compound’s behavior in biological systems. For example, high-resolution mass spectrometry (HRMS) has been used to confirm the molecular identity of 2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester in complex biological matrices, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its conformational dynamics. These analytical tools are essential for assessing the compound’s pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profile, which are critical for its evaluation as a drug candidate.

Furthermore, the compound’s structural versatility has led to its exploration in the design of hybrid molecules with enhanced functional properties. Researchers are investigating the possibility of incorporating additional functional groups into the spirocyclic framework to improve the compound’s selectivity for specific biological targets. For instance, the introduction of hydrophobic substituents may enhance the compound’s ability to cross cell membranes, while the addition of polar groups could improve its solubility in aqueous environments. These modifications are being evaluated through a combination of in vitro and in vivo experiments to determine their impact on the compound’s biological activity.

In conclusion, 2-Propynoic acid, 3-spiro[2.4]hept-4-yl-, 1,1-dimethylethyl ester represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features, combined with the development of efficient synthetic methods and advanced analytical techniques, position it as a promising candidate for further exploration in drug discovery and molecular design. Ongoing studies are expected to uncover additional applications and refine its potential as a therapeutic agent in the treatment of various diseases.